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Compound of Interest

Compound Name: Antiproliferative agent-49

Cat. No.: B12382118

Application Notes and Protocols for
Antiproliferative Agent-49

For Research Use Only.

Introduction

Antiproliferative Agent-49 is a potent and selective small molecule inhibitor of the
Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling
pathway. This pathway is a critical regulator of cell proliferation, growth, survival, and
metabolism. Its aberrant activation is a frequent event in a wide range of human cancers,
making it a key target for therapeutic intervention. These application notes provide detailed
protocols for assessing the in vitro antiproliferative activity of Agent-49 in cancer cell lines,
focusing on cell viability, apoptosis, and cell cycle progression.

Mechanism of Action

Antiproliferative Agent-49 exerts its effects by inhibiting key kinases in the PISK/Akt/mTOR
cascade. This dual inhibition can lead to a more profound and sustained blockade of
downstream signaling compared to agents that target a single component of the pathway. The
expected cellular outcomes of treatment with Agent-49 include the induction of cell cycle arrest
and apoptosis in cancer cells with a constitutively active PISK/Akt/mTOR pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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